Cas no 102934-60-1 (4-(Butan-2-yl)phenylmethanol)

4-(Butan-2-yl)phenylmethanol is a chiral aromatic alcohol featuring a butyl substituent at the phenyl ring's para position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, fragrances, and specialty chemicals. The presence of both a hydroxyl group and a branched alkyl chain offers versatility in further functionalization, enabling applications in asymmetric synthesis and ligand design. Its structural characteristics may also contribute to enhanced solubility in organic solvents, facilitating its use in homogeneous reaction systems. The compound's defined stereochemistry at the butyl group further supports its utility in stereoselective transformations.

4-(Butan-2-yl)phenylmethanol structure

Product Name:4-(Butan-2-yl)phenylmethanol

CAS No:102934-60-1

MF:C₁₁H₁₆O

MW:164.244143486023

CID:2193776

PubChem ID:13495572

Update Time:2025-10-16

4-(Butan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- (4-Sec-butylphenyl)methanol
- 4-(Butan-2-yl)phenylmethanol
- Inchi： 1S/C11H16O/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-7,9,12H,3,8H2,1-2H3
- InChI Key： RJRZIUAHNFBHHU-UHFFFAOYSA-N
- SMILES： OCC1C=CC(=CC=1)C(C)CC

Computed Properties

Exact Mass: 164.120115g/mol
Monoisotopic Mass: 164.120115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 164.24g/mol
XLogP3: 2.7
Topological Polar Surface Area: 20.2Å²

4-(Butan-2-yl)phenylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B811810-10mg	[4-(Butan-2-yl)phenyl]methanol	102934-60-1		10mg	$ 50.00	2022-06-06
TRC	B811810-50mg	[4-(Butan-2-yl)phenyl]methanol	102934-60-1		50mg	$ 185.00	2022-06-06
TRC	B811810-100mg	[4-(Butan-2-yl)phenyl]methanol	102934-60-1		100mg	$ 275.00	2022-06-06
Enamine	EN300-127053-0.05g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	0.05g	$168.0	2023-06-08
Enamine	EN300-127053-0.1g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	0.1g	$252.0	2023-06-08
Enamine	EN300-127053-0.25g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	0.25g	$361.0	2023-06-08
Enamine	EN300-127053-0.5g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	0.5g	$569.0	2023-06-08
Enamine	EN300-127053-1.0g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	1g	$728.0	2023-06-08
Enamine	EN300-127053-2.5g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	2.5g	$1428.0	2023-06-08
Enamine	EN300-127053-5.0g	[4-(butan-2-yl)phenyl]methanol	102934-60-1	95%	5g	$2110.0	2023-06-08